![molecular formula C18H22FN3O2 B2848631 N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)acetamide CAS No. 877632-59-2](/img/structure/B2848631.png)
N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)acetamide
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Description
N-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C18H22FN3O2 and its molecular weight is 331.391. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
- Fe-catalyzed Synthesis : A study describes the Fe-catalyzed synthesis process for flunarizine and its isomers, compounds related to calcium channel blockers used for migraines, dizziness, and other conditions, showcasing the chemical synthesis capabilities of related compounds R. N. Shakhmaev, A. Sunagatullina, & V. Zorin, 2016.
- Novel Derivatives Synthesis : Another research designed and synthesized novel derivatives starting from 2-acetylfuran, demonstrating their antidepressant and antianxiety activities through pharmacological evaluations J. Kumar, G. Chawla, M. Akhtar, Kapendra Sahu, V. Rathore, & S. Sahu, 2017.
Antibacterial and Antiallergy Activity
- Isoxazolinyl Oxazolidinones Synthesis : Research focusing on synthesizing a series of compounds for in vitro antibacterial activity against various bacteria showed promising results, indicating potential applications in fighting bacterial infections V. Varshney, N. Mishra, P. Shukla, & D. Sahu, 2009.
- Antiallergy Activity of Piperazinecarboxamide Derivatives : A study synthesized and evaluated N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamides for antiallergy activity, highlighting the therapeutic potential of similar compounds in allergy treatment D. A. Walsh, J. Green, S. K. Franzyshen, J. C. Nolan, & J. Yanni, 1990.
Herbicidal and Plant Growth Regulation
- Aryl(thio)carbamoyl Derivatives : Investigating piperazine derivatives for potential herbicidal and cytokinin mimics applications, this study synthesized compounds showing significant activity against wheat and potential for plant growth regulation G. Stoilkova, P. Yonova, & K. Ananieva, 2014.
Properties
IUPAC Name |
N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FN3O2/c1-14(23)20-13-17(18-3-2-12-24-18)22-10-8-21(9-11-22)16-6-4-15(19)5-7-16/h2-7,12,17H,8-11,13H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYAFJDGITAZHIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.